Cas no 59177-47-8 (4-bromo-1-methyl-5-nitro-1H-Imidazole)
59177-47-8 structure
Product Name:4-bromo-1-methyl-5-nitro-1H-Imidazole
CAS No:59177-47-8
MF:C4H4BrN3O2
MW:205.997459411621
CID:949794
PubChem ID:42964
Update Time:2025-04-19
4-bromo-1-methyl-5-nitro-1H-Imidazole Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-1-methyl-5-nitro-1H-Imidazole
- 4-bromo-1-methyl-5-nitroimidazole
- Imidazole, 4-bromo-1-methyl-5-nitro-
- 1H-Imidazole, 4-bromo-1-methyl-5-nitro-
- NSC 329117
- NSC329117
- DTXSID70207903
- 4-Bromo-1-methyl-5-nitro-1H-imidazole #
- DB-367369
- 59177-47-8
- BGLUVFAUVMTRAM-UHFFFAOYSA-N
- NSC-329117
-
- Inchi: 1S/C4H4BrN3O2/c1-7-2-6-3(5)4(7)8(9)10/h2H,1H3
- InChI Key: BGLUVFAUVMTRAM-UHFFFAOYSA-N
- SMILES: BrC1=C([N+](=O)[O-])N(C)C=N1
Computed Properties
- Exact Mass: 204.94872
- Monoisotopic Mass: 204.94869g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 60.96
4-bromo-1-methyl-5-nitro-1H-Imidazole Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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